Cas no 1691753-08-8 (6-(4-methylphenyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 6-(4-methylphenyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1691753-08-8
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6199614
• PubChem ID: 103314813
• Update Time: 2025-06-12

6-(4-methylphenyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(4-methylphenyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine
• 6-(4-methylphenyl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• EN300-1119093
• 1691753-08-8

• Inchi： 1S/C13H17N3/c1-10-2-4-11(5-3-10)12-8-15-13-14-6-7-16(13)9-12/h2-5,12H,6-9H2,1H3,(H,14,15)
• InChI Key： HLDAYZMXBPDXPA-UHFFFAOYSA-N
• SMILES： N12C(=NCC(C3C=CC(C)=CC=3)C1)NCC2

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 27.6Ų

Additional information on 6-(4-methylphenyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine

Recent Advances in the Study of 6-(4-methylphenyl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1691753-08-8)

The compound 6-(4-methylphenyl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1691753-08-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazo[1,2-a]pyrimidine core, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. Recent research has focused on its role as a scaffold for drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of derivatives of 6-(4-methylphenyl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine. The researchers employed a multi-step synthetic route to generate a library of analogs, which were subsequently screened for activity against a panel of kinases. The results indicated that certain derivatives exhibited potent inhibitory activity against specific kinases involved in cancer progression, suggesting their potential as lead compounds for anticancer drug development.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's ability to modulate inflammatory pathways. A preprint article on bioRxiv (2024) reported that 6-(4-methylphenyl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine derivatives could attenuate the production of pro-inflammatory cytokines in vitro, pointing to their potential utility in treating inflammatory diseases. The study utilized molecular docking simulations to predict the binding modes of these compounds to key inflammatory targets, providing insights into their mechanism of action.

Another significant development is the optimization of the synthetic methodology for 6-(4-methylphenyl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine. A recent publication in Organic Letters (2023) described a streamlined, one-pot synthesis approach that significantly improved yield and reduced reaction time compared to traditional methods. This advancement is expected to facilitate the large-scale production of the compound and its derivatives, thereby accelerating further pharmacological studies.

Despite these promising findings, challenges remain in the clinical translation of 6-(4-methylphenyl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous preclinical testing. Ongoing research is focused on structural modifications to enhance the drug-like properties of this scaffold while retaining its biological activity.

In conclusion, 6-(4-methylphenyl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1691753-08-8) represents a versatile and promising scaffold in medicinal chemistry. Recent studies have expanded our understanding of its pharmacological potential and synthetic accessibility, paving the way for its application in drug discovery. Future research should prioritize the optimization of its pharmacokinetic properties and the exploration of its therapeutic efficacy in vivo.